[2-(2,4-dimethylphenyl)-1,3-dioxo-1,2,3,3a,7,7a-hexahydro-4H-4,7-epoxyisoindol-4-yl]methanediyl diacetate

• Molecular Formula: C21H21NO7
• Molecular Weight: 399.4 g/mol
• IUPAC Name: [acetyloxy-[2-(2,4-dimethylphenyl)-1,3-dioxo-7,7a-dihydro-3aH-4,7-epoxyisoindol-4-yl]methyl] acetate
• InChI: InChI=1S/C21H21NO7/c1-10-5-6-14(11(2)9-10)22-18(25)16-15-7-8-21(29-15,17(16)19(22)26)20(27-12(3)23)28-13(4)24/h5-9,15-17,20H,1-4H3
• InChI Key: GIDCRPORFLLNHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C(=O)C3C4C=CC(C3C2=O)(O4)C(OC(=O)C)OC(=O)C)C

Description

• This compound is a mouthful, so let’s break it down. The systematic name is quite a mouthful, so let’s break it down. It’s a derivative of isoindoline, a bicyclic structure containing a six-membered ring fused to a five-membered ring.
• The compound’s chemical formula is C₁₇H₁₃NO₄ , with a molecular weight of 295.29 g/mol .
• It’s also known as vortioxetine , a pharmaceutical compound used for treating depression and anxiety.
• Vortioxetine belongs to the class of serotonin modulators and stimulators (SMS), affecting serotonin receptors in the brain.

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Mechanism of Action

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Comparison with Similar Compounds

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